Cas no 2680755-33-1 (tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680755-33-1
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5633677
• PubChem ID: 165923812
• Update Time: 2025-05-19

tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289912
• tert-butyl N-[4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-yl]carbamate
• 2680755-33-1
• tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C16H18N4O2/c1-11-7-5-6-8-13(11)20-14(12(9-17)10-18-20)19-15(21)22-16(2,3)4/h5-8,10H,1-4H3,(H,19,21)
• InChI Key： IUHKUPQYISDQRF-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1C1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate

Comprehensive Overview of tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680755-33-1)

The compound tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate, identified by its CAS number 2680755-33-1, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a cyano group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug discovery.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound’s CAS 2680755-33-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Its applications extend to crop protection formulations, where pyrazole derivatives are known for their herbicidal and fungicidal properties, addressing global concerns about sustainable agriculture.

The synthesis of tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Its molecular weight and logP values are critical parameters for researchers optimizing drug-likeness in preclinical studies. Notably, the compound’s 2-methylphenyl substitution enhances its lipophilicity, a feature often explored in CNS drug design, a hot topic in neurodegenerative disease research.

From an analytical perspective, CAS 2680755-33-1 is characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring batch-to-batch consistency for regulatory compliance. The tert-butyl carbamate group in this compound provides stability during solid-phase peptide synthesis (SPPS), a method widely adopted in bioconjugation studies. These attributes make it a staple in contract research organizations (CROs) servicing the biopharma sector.

Environmental and green chemistry considerations are also shaping the use of tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate. Innovations in catalytic processes to reduce waste during its production resonate with the industry’s shift toward sustainable manufacturing. Furthermore, its cyano functionality is a versatile handle for click chemistry applications, a technique gaining traction in diagnostic probe development and biomarker discovery.

In summary, tert-butyl N-4-cyano-1-(2-methylphenyl)-1H-pyrazol-5-ylcarbamate (CAS 2680755-33-1) exemplifies the intersection of structural diversity and functional utility in modern chemical research. Its adaptability across drug discovery, agricultural science, and material innovation positions it as a compound of enduring scientific and commercial interest.